Cas no 827-63-4 (Benzenecarboximidicacid, 3-methyl-, ethyl ester)

• Product Name: Benzenecarboximidicacid, 3-methyl-, ethyl ester
• CAS No: 827-63-4
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 707133
• PubChem ID: 13157633
• Update Time: 2025-04-19

Benzenecarboximidicacid, 3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidicacid, 3-methyl-, ethyl ester
• 3-Methyl-benzimidic acid ethyl ester
• Ethyl 3-methylbenzenecarboximidate
• 827-63-4
• SCHEMBL10040531
• AKOS010211563
• Ethyl 3-methylbenzimidate
• DTXSID60523088
• Ethyl 3-methylbenzene-1-carboximidate
• 3-METHYL-BENZIMIDICACIDETHYLESTER

• MDL： MFCD08061551
• Inchi： 1S/C10H13NO/c1-3-12-10(11)9-6-4-5-8(2)7-9/h4-7,11H,3H2,1-2H3
• InChI Key： JGUWYURMSOAHCP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=C(C)C=1)=N

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 33.1Ų